Reference Substances
Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.
| VCID | Product Name | CAS No. | MF |
|---|---|---|---|
| VC0015918 | 2-Chloropyridine-d4 | 1001003-94-6 | C5H4ClN |
| VC0015920 | Acriflavin-Biotin Conjugate | 1041387-90-9 | C25H31N7O2S |
| VC0015960 | Phenyleneethylenetriamine Pentaacetic Acid | 126736-75-2 | C18H23N3O10 |
| VC0015930 | 4-Iodo-1-p-tosylimidazole | 163854-63-5 | C10H9IN2O2S |
| VC0015926 | 2,2’,4,4’-Tetranitrodiphenylmethane | 1817-76-1 | C13H8N4O8 |
| VC0015919 | Pyridine-N-oxide-d5 | 19639-76-0 | C5H5NO |
| VC0015934 | Tris(p-nitrophenyl)amine | 20440-93-1 | C18H12N4O6 |
| VC0015910 | 1-Hydroxy-2,2,5,5-tetramethyl-2,5-dihydro-1h-pyrrole-3-carboxylic acid | 2154-67-8 | C₉H₁₄NO₃ |
| VC0015962 | 4-Bromo-(1-oxyl-2,2,5,5-tetramethyl-∆3-pyrroline-3-methyl) Methanethiosulfonate | 215956-55-1 | C10H18BrNO3S2 |
| VC0015196 | 4-Methylbenzil | 2431-00-7 | C15H12O2 |
| VC0015961 | 3’-Azido-3’-deoxythymidine 5’-Monophosphate Sodium Salt | 29706-85-2 | C₁₀H₁₃N₅NaO₇P |
| VC0015911 | 1-Hydroxy-2,2,5,5-tetramethyl-2,5-dihydro-1h-pyrrole-3-carboxamide | 3229-73-0 | C₉H₁₅N₂O₂ |
| VC0015915 | 4-Oxoretinaldehyde | 33532-44-4 | C₂₀H₂₆O₂ |
| VC0015917 | Methyl 4-(Methylthio)benzoate | 3795-79-7 | C9H10O2S |
| VC0015924 | 3,6-Diamino-9(10H)-acridone | 42832-87-1 | C13H11N3O |
| VC0015932 | Ethyl 4-Iodobenzoate | 51934-41-9 | C9H9IO2 |
| VC0015928 | Methyl 2-(S)-[N-[(Benzyloxy)carbonyl]amino-3-[N-[t-butyloxycarbonyl)amino]-propionate | 58457-98-0 | C₁₇H₂₄N₂O₆ |
| VC0015916 | trans-2-Butenamide | 625-37-6 | C4H7NO |
| VC0015195 | Diethyl (3-cyanopropyl)propanedioate | 63972-18-9 | C11H17NO4 |
| VC0015925 | 2,2’,4,4’-Tetranitrobenzophenone | 71535-97-2 | C13H6N4O9 |
| VC0015931 | 4(5)-Iodoimidazole | 71759-89-2 | C3H3IN2 |
| VC0015927 | (S)-Methyl 2-amino-3-((tert-butoxycarbonyl)amino)propanoate | 77087-60-6 | C9H18N2O4 |
| VC0015938 | Cloticasone Propionate | 80486-69-7 | C25H31ClF2O5S |
| VC0015923 | 2,7-Bis(alloxycarbonylamino)-9(10H)acridine | 887353-18-6 | C21H19N3O5 |
| VC0015914 | 1-(4-Methoxybenzyl)-3-acetoxynorcotinine | 887406-83-9 | C19H20N2O4 |